Cas no 1005614-85-6 (5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole)

• Product Name: 5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole
• CAS No: 1005614-85-6
• MF: C₈H₁₂N₆
• MW: 192.221079826355
• MDL: MFCD04968777
• CID: 3058509
• PubChem ID: 7017412
• Update Time: 2025-10-29

5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[2-(3,5-Dimethyl-pyrazol-1-yl)-ethyl]-2H-tetrazole
• 5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole
• 5-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole
• 5-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2H-tetrazole
• AKOS000307573
• EN300-229274
• 5-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-1H-1,2,3,4-tetrazole
• 1005614-85-6
• STK313055
• BBL039143
• 5-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-tetrazole

• MDL： MFCD04968777
• Inchi： 1S/C8H12N6/c1-6-5-7(2)14(11-6)4-3-8-9-12-13-10-8/h5H,3-4H2,1-2H3,(H,9,10,12,13)
• InChI Key： SCIJUYGUYCCHDX-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(C)=N1)CCC1N=NNN=1

Computed Properties

• Exact Mass: 192.11234441Da
• Monoisotopic Mass: 192.11234441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.3Ų

Additional information on 5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole

Comprehensive Overview of 5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole (CAS No. 1005614-85-6)

The compound 5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole (CAS No. 1005614-85-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyrazole ring with a tetrazole moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel scaffolds in medicinal chemistry.

One of the key features of this compound is its 3,5-dimethyl-1H-pyrazole subunit, which is known for its role in enhancing metabolic stability and bioavailability. The tetrazole group, on the other hand, is a bioisostere for carboxylic acids, often used to improve pharmacokinetic properties. This dual functionality positions CAS No. 1005614-85-6 as a valuable building block in the design of small-molecule inhibitors and ligands for biological targets. Recent studies have explored its utility in developing anti-inflammatory agents and antimicrobial compounds, aligning with the growing focus on combating antibiotic resistance.

In the context of agrochemical innovation, 5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole has shown promise as a precursor for crop protection chemicals. Its structural motifs are compatible with modern green chemistry principles, addressing the industry's shift toward sustainable practices. This aligns with the rising popularity of searches like "eco-friendly agrochemicals" and "sustainable crop solutions," reflecting broader environmental concerns.

The synthesis of this compound typically involves multistep organic reactions, including cyclization and alkylation steps. Optimizing its production is a topic of interest for process chemists, especially in scaling up for industrial applications. Discussions around "cost-effective synthesis routes" and "high-yield methodologies" are prevalent in scientific forums, highlighting the need for efficient manufacturing protocols.

From a computational chemistry perspective, CAS No. 1005614-85-6 has been studied using molecular docking and QSAR models to predict its interactions with biological targets. This approach is part of the broader trend toward AI-driven drug discovery, a hot topic in both academic and industrial settings. Searches for "machine learning in chemistry" and "virtual screening of compounds" underscore the intersection of technology and chemical research.

Safety and handling of 5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole follow standard laboratory protocols for organic intermediates. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) is recommended during handling. This aligns with the increasing emphasis on "lab safety best practices" in educational and professional environments.

In summary, CAS No. 1005614-85-6 represents a compelling case study in the convergence of medicinal chemistry, agrochemical development, and sustainable science. Its multifaceted applications and relevance to current research trends make it a compound worth watching in the evolving landscape of specialty chemicals.